Cas no 941910-52-7 (N-(furan-2-yl)methyl-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(furan-2-yl)methyl-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 941910-52-7
• MF: C₁₉H₂₄N₂O₄S
• MW: 376.469863891602
• CID: 6354255
• PubChem ID: 16836946
• Update Time: 2025-10-12

N-(furan-2-yl)methyl-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• 941910-52-7
• N-(furan-2-ylmethyl)-2-(1-tosylpiperidin-2-yl)acetamide
• N-(furan-2-ylmethyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• N-[(furan-2-yl)methyl]-2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]acetamide
• F2267-0207
• AKOS024633963

• Inchi： 1S/C19H24N2O4S/c1-15-7-9-18(10-8-15)26(23,24)21-11-3-2-5-16(21)13-19(22)20-14-17-6-4-12-25-17/h4,6-10,12,16H,2-3,5,11,13-14H2,1H3,(H,20,22)
• InChI Key： VMXSHHRMEGKSFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCC1CC(NCC1=CC=CO1)=O)(=O)=O

Computed Properties

• Exact Mass: 376.14567842g/mol
• Monoisotopic Mass: 376.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88Ų

Additional information on N-(furan-2-yl)methyl-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide

N-(furan-2-yl)methyl-2-(1-(4-methylbenzenesulfonyl)piperidin-2-yl)acetamide (CAS No. 941910-52-7)

The compound N-(furan-2-yl)methyl-2-(1-(4-methylbenzenesulfonyl)piperidin-2-yl)acetamide (CAS No. 941910-52-7) is a complex organic molecule with a unique structure that combines a furan ring, a piperidine ring, and a sulfonyl group. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule's structure is characterized by the presence of a furan moiety, which is known for its aromatic properties, and a piperidine ring, which contributes to the molecule's rigidity and potential bioactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The sulfonyl group attached to the piperidine ring is particularly significant, as it can enhance the molecule's stability and solubility, making it more suitable for biological applications. Additionally, the acetamide group at the end of the molecule plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that N-(furan-2-yl)methyl derivatives can exhibit inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This makes the compound a valuable candidate for developing therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Moreover, the 4-methylbenzenesulfonyl group attached to the piperidine ring has been shown to enhance the molecule's bioavailability. This modification allows the compound to cross biological membranes more efficiently, increasing its effectiveness in vivo. Such findings underscore the importance of structural modifications in optimizing drug candidates for clinical use.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound. These advancements have made it easier for researchers to study its properties and applications in greater detail.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound can undergo hydrolysis or oxidation, leading to its breakdown into less complex molecules. This information is vital for ensuring sustainable practices in chemical manufacturing and waste management.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of N-(furan-2-yl)methyl derivatives like CAS No. 941910-52-7. Collaborative efforts between chemists, biologists, and pharmacologists are paving the way for innovative uses of this compound in fields ranging from personalized medicine to advanced materials science.